Cas no 25394-13-2 (sodium 4,4'-diaminostilbene-2,2'-disulphonate)

• Product Name: sodium 4,4'-diaminostilbene-2,2'-disulphonate
• CAS No: 25394-13-2
• MF: C₁₄H₁₂N₂Na₂O₆S₂
• MW: 414.364422798157
• MDL: MFCD00143233
• CID: 913792
• PubChem ID: 5284377
• Update Time: 2025-11-06

sodium 4,4'-diaminostilbene-2,2'-disulphonate Chemical and Physical Properties

Names and Identifiers

• sodium 4,4'-diaminostilbene-2,2'-disulphonate
• 4,4'-Diaminostilbene-2,2'-disulfonic acid, sodium salt
• Amsonic acid sodium salt
• Benzenesulfonic acid, 2,2'-(1,2-ethenediyl)bis(5-amino-, sodium salt
• Benzenesulfonic acid, 2,2'-(1,2-ethenediyl)bis(5-amino-, sodium salt (1:?)
• disodium 2,2'-(E)-ethene-1,2-diylbis(5-aminobenzenesulfonate)
• sodium 5-amino-2-[(E)-2-(4-amino-2-sulfophenyl)ethenyl]benzenesulfonate
• 25394-13-2
• Disodium 4,4'-diaminostilbene-2,2'-disulphonate
• disodium 4,4'-diaminostilbene-2,2'-disulfonate
• Q27266251
• MFCD00143233
• EINECS 246-937-0
• Sodium 4,4'-Diaminostilbene-2,2'-disulfonate
• CHEMBL4469405
• disodium;5-amino-2-[(E)-2-(4-amino-2-sulfonatophenyl)ethenyl]benzenesulfonate
• UNII-745M768A96
• W-109162
• (E)-6,6'-(Ethene-1,2-diyl)bis(3-aminobenzenesulfonic acid)
• NS00084068
• Sodium 4,4'-diaminostilbene-2,2'-disulfonate, 94%
• Benzenesulfonic acid, 2,2'-(1,2-ethenediyl)bis(5-amino-, disodium salt, (E)-
• Amsonic acid disodium salt
• Cambridge id 5255870
• 745M768A96
• disodium amsonate
• 38151-70-1
• YAKFHPREDNNSFX-SEPHDYHBSA-L

• MDL： MFCD00143233
• Inchi： 1S/C14H14N2O6S2.2Na/c15-11-5-3-9(13(7-11)23(17,18)19)1-2-10-4-6-12(16)8-14(10)24(20,21)22;;/h1-8H,15-16H2,(H,17,18,19)(H,20,21,22);;/q;2*+1/p-2/b2-1+;;
• InChI Key： YAKFHPREDNNSFX-SEPHDYHBSA-L
• SMILES： S(C1C=C(C=CC=1/C=C/C1C=CC(=CC=1S(=O)(=O)[O-])N)N)(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 413.99336
• Monoisotopic Mass: 370.029328
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 178

Experimental Properties

• PSA: 166.44

Additional information on sodium 4,4'-diaminostilbene-2,2'-disulphonate

Comprehensive Overview of Sodium 4,4'-Diaminostilbene-2,2'-Disulphonate (CAS No. 25394-13-2)

Sodium 4,4'-diaminostilbene-2,2'-disulphonate (CAS No. 25394-13-2) is a highly versatile organic compound widely recognized for its applications in the textile, paper, and specialty chemical industries. This disulphonate derivative is particularly valued for its fluorescent properties and ability to enhance brightness in various industrial processes. With the growing demand for eco-friendly and high-performance additives, this compound has garnered significant attention from researchers and manufacturers alike.

The chemical structure of sodium 4,4'-diaminostilbene-2,2'-disulphonate features two sulfonate groups, which contribute to its excellent water solubility and stability. This makes it an ideal candidate for use in aqueous systems, such as dyeing and coating formulations. Recent trends in sustainable manufacturing have further highlighted the importance of this compound, as industries seek alternatives to traditional, less environmentally friendly additives.

One of the most frequently searched questions about CAS No. 25394-13-2 revolves around its role as an optical brightening agent (OBA). Users often inquire about its mechanism of action, which involves absorbing ultraviolet light and re-emitting it as visible blue light, thereby enhancing the whiteness and brightness of treated materials. This property is especially valuable in the production of high-quality papers, textiles, and plastics, where visual appeal is critical.

In addition to its optical brightening capabilities, sodium 4,4'-diaminostilbene-2,2'-disulphonate is also explored for potential applications in advanced materials science. Researchers are investigating its use in sensors and light-emitting devices, leveraging its unique photophysical characteristics. This aligns with the broader industry trend toward functional materials that combine multiple performance attributes.

Another hot topic related to this compound is its compatibility with other industrial chemicals. Many users search for information on how sodium 4,4'-diaminostilbene-2,2'-disulphonate interacts with common surfactants, polymers, and dyes. Understanding these interactions is crucial for formulators aiming to optimize product performance while minimizing adverse effects. Recent studies have shown promising results in this area, further solidifying the compound's reputation as a reliable additive.

Environmental and regulatory considerations are also top of mind for many stakeholders. With increasing scrutiny on chemical safety and sustainability, CAS No. 25394-13-2 has been subject to various assessments to ensure compliance with global standards. Its biodegradability and low toxicity profile make it a preferred choice for companies committed to green chemistry principles.

From a market perspective, the demand for sodium 4,4'-diaminostilbene-2,2'-disulphonate is expected to grow steadily, driven by its diverse applications and the shift toward more sustainable industrial practices. Manufacturers are continually innovating to improve the efficiency and cost-effectiveness of production processes, ensuring a stable supply chain for end-users.

In summary, sodium 4,4'-diaminostilbene-2,2'-disulphonate (CAS No. 25394-13-2) stands out as a multifunctional compound with significant industrial relevance. Its unique properties, coupled with ongoing research and development efforts, position it as a key player in the future of specialty chemicals. Whether for optical brightening, material science, or sustainable formulations, this compound continues to capture the interest of professionals across multiple disciplines.